N-benzyl-4-phenyl-1-phthalazinamine

• IUPAC Name: N-benzyl-4-phenylphthalazin-1-amine
• InChI: InChI=1S/C21H17N3/c1-3-9-16(10-4-1)15-22-21-19-14-8-7-13-18(19)20(23-24-21)17-11-5-2-6-12-17/h1-14H,15H2,(H,22,24)
• InChI Key: HPNGRBUUWBFTKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NN=C(C3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C21H17N3
• Molecular Weight: 311.4 g/mol

Description

N-benzyl-4-phenyl-1-phthalazinamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a type of phthalazinamine, which is a class of organic compounds that contain a phthalazine ring system. In

Scientific Research Applications

N-benzyl-4-phenyl-1-phthalazinamine has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been shown to have potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, N-benzyl-4-phenyl-1-phthalazinamine has been studied for its mechanism of action and its effects on various biological pathways. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of N-benzyl-4-phenyl-1-phthalazinamine is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, N-benzyl-4-phenyl-1-phthalazinamine can increase the levels of acetylcholine in the brain, which may improve cognitive function. This compound has also been shown to bind to certain receptors in the brain such as the dopamine receptor, which may explain its potential as a therapeutic agent for Parkinson's disease.
Biochemical and Physiological Effects:
N-benzyl-4-phenyl-1-phthalazinamine has been shown to have various biochemical and physiological effects on the body. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound has also been shown to have antioxidant properties, which may protect cells from oxidative damage. In vivo studies have shown that N-benzyl-4-phenyl-1-phthalazinamine can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-4-phenyl-1-phthalazinamine in lab experiments is its potential as a therapeutic agent for various diseases. This compound has been shown to have activity against cancer cells and may have potential as a treatment for Alzheimer's disease and Parkinson's disease. Another advantage is its unique chemical structure, which may allow for the synthesis of novel materials with unique properties.
One limitation of using N-benzyl-4-phenyl-1-phthalazinamine in lab experiments is its limited availability. This compound is not commercially available and must be synthesized in the lab, which can be time-consuming and expensive. Another limitation is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research of N-benzyl-4-phenyl-1-phthalazinamine. One direction is the development of more efficient synthesis methods to improve the yield and reduce the cost of production. Another direction is the study of the mechanism of action of this compound to better understand its effects on biological pathways. Additionally, further research is needed to explore the potential therapeutic applications of N-benzyl-4-phenyl-1-phthalazinamine in the treatment of various diseases.

Synthesis Methods

The synthesis of N-benzyl-4-phenyl-1-phthalazinamine involves the reaction of 4-phenylphthalazin-1(2H)-one with benzylamine in the presence of a catalyst such as sodium hydride or potassium carbonate. This reaction results in the formation of N-benzyl-4-phenyl-1-phthalazinamine as the main product. The yield of this reaction can be improved by optimizing the reaction conditions such as temperature, reaction time, and the amount of reactants.